Cas no 1286724-96-6 (2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 1286724-96-6
• MF: C₁₉H₁₆F₃N₃O₅
• MW: 423.342655181885
• CID: 6245572
• PubChem ID: 49710612
• Update Time: 2025-10-19

2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl-N-4-(trifluoromethoxy)phenylacetamide
• 2-(3-(benzo[d][1,3]dioxol-5-yl)-2-oxoimidazolidin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide
• VU0520631-1
• F5788-3837
• 2-[3-(1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• AKOS024518728
• 2-[3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• 1286724-96-6
• CHEMBL4994236

• Inchi： 1S/C19H16F3N3O5/c20-19(21,22)30-14-4-1-12(2-5-14)23-17(26)10-24-7-8-25(18(24)27)13-3-6-15-16(9-13)29-11-28-15/h1-6,9H,7-8,10-11H2,(H,23,26)
• InChI Key： GJAGJGABSMAOCS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(CN1C(N(C2=CC=C3C(=C2)OCO3)CC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 423.104
• Monoisotopic Mass: 423.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2
• XLogP3: 3

Additional information on 2-3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl-N-4-(trifluoromethoxy)phenylacetamide

Chemical Compound CAS No. 1286724-96-6: 2-(3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide

The compound with CAS No. 1286724-96-6, named as 2-(3-(2H-1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by the presence of an imidazolidinone ring system, which is fused with a benzodioxole moiety. The trifluoromethoxyphenyl group attached to the acetamide portion further enhances its pharmacokinetic properties. This combination of structural elements contributes to its stability, bioavailability, and potential for targeting specific biological pathways.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed a variety of methodologies, including multicomponent reactions and catalytic asymmetric synthesis, to construct the complex framework of this molecule. These methods not only improve the yield but also ensure the scalability of the synthesis process, which is crucial for preclinical and clinical studies.

From a pharmacological perspective, this compound has demonstrated remarkable activity in inhibiting key enzymes associated with neurodegenerative diseases. For instance, studies have shown that it exhibits potent acetylcholinesterase (AChE) inhibitory activity, which is a hallmark for potential Alzheimer's disease therapeutics. Additionally, its ability to modulate neurotrophic factors suggests its role in promoting neuronal health and repair.

The incorporation of the trifluoromethoxyphenyl group plays a pivotal role in enhancing the compound's pharmacokinetic profile. This group not only improves lipophilicity but also aids in overcoming blood-brain barrier limitations, which is essential for central nervous system (CNS) targeting drugs. Furthermore, computational studies have revealed that this substituent contributes to favorable drug-likeness properties, such as low toxicity and high metabolic stability.

Another notable aspect of this compound is its potential as a prodrug. By incorporating labile groups within its structure, researchers aim to exploit controlled drug release mechanisms. This approach could significantly enhance therapeutic efficacy while minimizing side effects associated with conventional drug delivery systems.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on evaluating the safety and efficacy of this compound in preclinical models. These studies have provided valuable insights into its pharmacodynamics and toxicokinetics, paving the way for future clinical trials.

In conclusion, the compound with CAS No. 1286724-96-6 represents a cutting-edge advancement in medicinal chemistry. Its unique structural features, combined with promising biological activities and favorable pharmacokinetic properties, position it as a strong candidate for developing innovative therapeutic agents. As research continues to unfold, this molecule holds immense potential in addressing unmet medical needs across various therapeutic areas.